Cas no 1414805-06-3 (5-(Difluoromethyl)-2-methoxypyridin-3-amine)

• Product Name: 5-(Difluoromethyl)-2-methoxypyridin-3-amine
• CAS No: 1414805-06-3
• MF: C₇H₈F₂N₂O
• MW: 174.148028373718
• CID: 4846678
• Update Time: 2025-06-07

5-(Difluoromethyl)-2-methoxypyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-2-methoxypyridin-3-amine
• 3-Amino-5-(difluoromethyl)-2-methoxypyridine

• Inchi： 1S/C7H8F2N2O/c1-12-7-5(10)2-4(3-11-7)6(8)9/h2-3,6H,10H2,1H3
• InChI Key： NZABFZXVRAOIAR-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(=C1)N)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• XLogP3: 1.1
• Topological Polar Surface Area: 48.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 5-(Difluoromethyl)-2-methoxypyridin-3-amine

Introduction to 5-(Difluoromethyl)-2-methoxypyridin-3-amine (CAS No. 1414805-06-3)

5-(Difluoromethyl)-2-methoxypyridin-3-amine (CAS No. 1414805-06-3) is a synthetic organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential applications in drug discovery and development. This compound is characterized by its unique structural features, including a difluoromethyl group and a methoxy substituent on a pyridine ring, which contribute to its chemical stability and biological activity.

The chemical structure of 5-(Difluoromethyl)-2-methoxypyridin-3-amine can be represented as follows: C₈H₉F₂N₂O. The presence of the difluoromethyl group (CF₂H) and the methoxy group (OCH₃) on the pyridine ring imparts distinct electronic and steric properties to the molecule, making it an attractive candidate for various pharmaceutical applications.

In recent years, extensive research has been conducted to explore the biological activities and potential therapeutic uses of 5-(Difluoromethyl)-2-methoxypyridin-3-amine. Studies have shown that this compound exhibits significant activity against a variety of biological targets, including enzymes, receptors, and ion channels. For instance, it has been reported to possess potent inhibitory activity against certain kinases, which are key enzymes involved in cellular signaling pathways and are often implicated in various diseases such as cancer and inflammatory disorders.

The pharmacological profile of 5-(Difluoromethyl)-2-methoxypyridin-3-amine has also been investigated in preclinical studies. In vitro assays have demonstrated its ability to modulate the activity of specific ion channels, which are crucial for maintaining cellular homeostasis and function. This property makes it a promising lead compound for the development of novel therapeutic agents targeting neurological disorders and other conditions where ion channel modulation is beneficial.

Beyond its direct biological activities, 5-(Difluoromethyl)-2-methoxypyridin-3-amine has also been explored as a building block for the synthesis of more complex molecules with enhanced pharmacological properties. Its structural versatility allows for the introduction of additional functional groups that can fine-tune its binding affinity and selectivity towards specific biological targets. This makes it a valuable intermediate in the design and synthesis of new drug candidates.

In addition to its potential therapeutic applications, 5-(Difluoromethyl)-2-methoxypyridin-3-amine has been studied for its use in chemical biology research. Its unique structure enables it to serve as a probe for investigating the structure-function relationships of various biomolecules, providing insights into their mechanisms of action and interactions with other cellular components. This information is crucial for advancing our understanding of complex biological processes and identifying new targets for drug discovery.

The synthesis of 5-(Difluoromethyl)-2-methoxypyridin-3-amine has been optimized using modern synthetic methods, ensuring high yields and purity levels. Various synthetic routes have been developed, including those involving transition-metal-catalyzed reactions and nucleophilic substitutions. These methods not only facilitate large-scale production but also allow for the preparation of structurally diverse analogs, which can be screened for improved biological activities.

The safety profile of 5-(Difluoromethyl)-2-methoxypyridin-3-amine has also been evaluated in preclinical studies. Toxicity assessments have shown that it exhibits low toxicity at therapeutic concentrations, making it a suitable candidate for further development. However, as with any new chemical entity, comprehensive safety evaluations are essential to ensure its safe use in clinical settings.

In conclusion, 5-(Difluoromethyl)-2-methoxypyridin-3-amine (CAS No. 1414805-06-3) is a versatile compound with significant potential in medicinal chemistry and drug discovery. Its unique structural features and biological activities make it an attractive candidate for further research and development. Ongoing studies continue to uncover new applications and optimize its properties, paving the way for its use in novel therapeutic strategies.